Cas no 1806065-17-7 (6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride)

• Product Name: 6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride
• CAS No: 1806065-17-7
• MF: C₆H₂BrClF₃NO₂S
• MW: 324.502789020538
• CID: 4861673
• Update Time: 2025-10-31

6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2BrClF3NO2S/c7-3-1-2(5(10)11)4(9)6(12-3)15(8,13)14/h1,5H
• InChI Key： CBEDPVRFMUCWAF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(=N1)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 55.4

Additional information on 6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride

Recent Advances in the Application of 6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride (CAS: 1806065-17-7) in Chemical Biology and Pharmaceutical Research

6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride (CAS: 1806065-17-7) is a highly specialized chemical compound that has recently gained significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique halogenated pyridine core, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies have highlighted its potential in targeted drug design, owing to its reactivity and ability to introduce sulfonamide functionalities into complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride in the development of covalent kinase inhibitors. The researchers utilized this compound as a key building block to create selective inhibitors for tyrosine kinases involved in cancer progression. The difluoromethyl and fluorine substituents were found to enhance both the binding affinity and metabolic stability of the resulting inhibitors, while the sulfonyl chloride moiety enabled efficient covalent bonding with cysteine residues in the target proteins.

In parallel research, scientists have explored the application of this compound in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication (2024) described its incorporation into heterobifunctional molecules designed to degrade disease-relevant proteins. The compound's ability to form stable sulfonamide linkages proved crucial for connecting the target-binding moiety to the E3 ligase recruiter, resulting in PROTACs with improved pharmacokinetic properties.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production and handling of 6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride. A 2024 Organic Process Research & Development article detailed an improved synthetic route that increases yield while minimizing the formation of byproducts. The authors emphasized the importance of controlled reaction conditions to maintain the compound's stability, as the sulfonyl chloride group is particularly sensitive to hydrolysis.

Emerging applications in chemical biology include the use of this compound as a versatile linker for bioconjugation. Recent work published in Bioconjugate Chemistry (2023) demonstrated its effectiveness in creating stable antibody-drug conjugates (ADCs) with precise drug-to-antibody ratios. The researchers noted that the fluorinated pyridine core contributes to the overall hydrophobicity balance of the conjugates, potentially improving their in vivo behavior.

Looking forward, the unique properties of 6-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride position it as a valuable tool for medicinal chemists exploring covalent drug discovery and targeted protein degradation. Ongoing research is investigating its potential in addressing challenging drug targets, including those previously considered "undruggable." However, researchers caution that careful consideration must be given to the reactivity profile of this compound to ensure selective modification of intended biological targets while minimizing off-target effects.